1-Nitro-2-(3,4-dihydroxyphenyl)ethylene

• Molecular Formula: C8H7NO4
• Molecular Weight: 181.15 g/mol
• IUPAC Name: 4-(2-nitroethenyl)benzene-1,2-diol
• InChI: InChI=1S/C8H7NO4/c10-7-2-1-6(5-8(7)11)3-4-9(12)13/h1-5,10-11H
• InChI Key: LLJASJHXECDHOM-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1C=C[N+](=O)[O-])O)O

Description

1-Nitro-2-(3,4-dihydroxyphenyl)ethylene is a natural product found in Streptomyces lavendulae with data available.

Synthesis routes and methods

Procedure details

Ammonium acetate (5.6 g, 72.73 mmol, 1.00 equiv) was added to a solution of 3,4-dihydroxybenzaldehyde (10 g, 72.41 mmol, 1.00 equiv) and nitromethane (50 mL). The resulting mixture was heated at reflux for about 16 hours, and then concentrated in vacuo. The resulting residue was then purified by silica gel column chromotagraphy (ethyl acetate/petroleum ether (1:5)) to give the title compound as a yellow oil (8 g, yield=61%).